Cas no 901229-32-1 (3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline)

3-(4-Ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline is a fluorinated pyrazoloquinoline derivative with potential applications in pharmaceutical and materials research. Its structure combines a pyrazoloquinoline core with ethoxyphenyl and phenyl substituents, offering unique electronic and steric properties. The presence of fluorine atoms at the 6 and 8 positions enhances metabolic stability and lipophilicity, making it a candidate for drug discovery, particularly in targeting kinase pathways or fluorescence-based assays. The ethoxy group may further modulate solubility and binding interactions. This compound’s rigid, conjugated framework suggests utility in optoelectronic materials. Its synthesis and functionalization potential make it valuable for exploratory research in medicinal chemistry and functional materials development.
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline structure
901229-32-1 structure
Product Name:3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline
CAS No:901229-32-1
MF:C24H17F2N3O
MW:401.408092260361
CID:5823720
PubChem ID:20852914
Update Time:2025-06-08

3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenylpyrazolo[4,3-c]quinoline
    • 901229-32-1
    • F3407-1644
    • 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
    • AKOS001803868
    • 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline
    • Inchi: 1S/C24H17F2N3O/c1-2-30-18-10-8-15(9-11-18)22-20-14-27-23-19(12-16(25)13-21(23)26)24(20)29(28-22)17-6-4-3-5-7-17/h3-14H,2H2,1H3
    • InChI Key: GGTGWRSYPRCJAS-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(F)=CC=2F)C2N(C3=CC=CC=C3)N=C(C3=CC=C(OCC)C=C3)C=2C=1

Computed Properties

  • Exact Mass: 401.13396850g/mol
  • Monoisotopic Mass: 401.13396850g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 567
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 39.9Ų

3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3407-1644-2μmol
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
2μmol
$57.0 2023-09-10
Life Chemicals
F3407-1644-5μmol
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
5μmol
$63.0 2023-09-10
Life Chemicals
F3407-1644-10μmol
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
10μmol
$69.0 2023-09-10
Life Chemicals
F3407-1644-20μmol
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
20μmol
$79.0 2023-09-10
Life Chemicals
F3407-1644-1mg
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
1mg
$54.0 2023-09-10
Life Chemicals
F3407-1644-2mg
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
2mg
$59.0 2023-09-10
Life Chemicals
F3407-1644-3mg
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
3mg
$63.0 2023-09-10
Life Chemicals
F3407-1644-4mg
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
4mg
$66.0 2023-09-10
Life Chemicals
F3407-1644-5mg
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
5mg
$69.0 2023-09-10
Life Chemicals
F3407-1644-10mg
3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline
901229-32-1
10mg
$79.0 2023-09-10

Additional information on 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo4,3-cquinoline

Introduction to 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901229-32-1)

3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901229-32-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoloquinolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of fluorine atoms and an ethoxyphenyl group, contribute to its distinct chemical and biological properties.

The molecular structure of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline consists of a pyrazoloquinoline core with specific substituents that enhance its pharmacological profile. The fluorine atoms at positions 6 and 8 are particularly noteworthy as they can influence the compound's lipophilicity and metabolic stability. Additionally, the ethoxyphenyl group at position 3 plays a crucial role in modulating the compound's binding affinity to various biological targets.

Recent studies have explored the potential therapeutic applications of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline. One area of significant interest is its activity as a potent inhibitor of specific kinases involved in cancer progression. Kinases are enzymes that play a critical role in cell signaling pathways and are often dysregulated in various types of cancer. By selectively inhibiting these kinases, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline can potentially disrupt the aberrant signaling cascades that drive tumor growth and metastasis.

In preclinical studies, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline has demonstrated promising antiproliferative effects against several cancer cell lines. These effects have been attributed to its ability to induce cell cycle arrest and apoptosis in cancer cells while sparing normal cells. Furthermore, the compound has shown synergistic effects when combined with other anticancer agents, suggesting its potential as a component of combination therapy regimens.

Beyond its anticancer properties, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's and Parkinson's are characterized by the progressive loss of neurons and associated cognitive decline. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and inhibit the aggregation of toxic protein species, which are key factors in the pathogenesis of these diseases.

The pharmacokinetic properties of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline have also been extensively studied. Its high lipophilicity facilitates good absorption and distribution in vivo, while its metabolic stability ensures sustained therapeutic effects. These favorable pharmacokinetic characteristics make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline in various disease settings. Early-phase trials have shown promising results with manageable side effects, paving the way for more advanced clinical studies. The ongoing research aims to optimize dosing regimens and identify patient populations most likely to benefit from this novel therapeutic agent.

In conclusion, 3-(4-ethoxyphenyl)-6,8-difluoro-1-phenyl-1H-pyrazolo[4,3-c]quinoline (CAS No. 901229-32-1) represents a promising candidate for the treatment of various diseases due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in the field of medicinal chemistry and pharmaceutical development.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司